Cas no 1345035-29-1 (4-bromo-2-cyclopropyl-1-fluorobenzene)

• Product Name: 4-bromo-2-cyclopropyl-1-fluorobenzene
• CAS No: 1345035-29-1
• MF: C₉H₈BrF
• MW: 215.062225341797
• CID: 3164154
• PubChem ID: 66520910
• Update Time: 2025-11-02

4-bromo-2-cyclopropyl-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-cyclopropyl-1-fluorobenzene
• MFCD19439948
• 5-Bromo-2-fluoro-1-cyclopropylbenzene
• G86729
• DB-412326
• EN300-705461
• 1345035-29-1
• AKOS015946201

• Inchi： 1S/C9H8BrF/c10-7-3-4-9(11)8(5-7)6-1-2-6/h3-6H,1-2H2
• InChI Key： SZZVAZYULNQBMJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)C1CC1)F

Computed Properties

• Exact Mass: 213.97934Da
• Monoisotopic Mass: 213.97934Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 4-bromo-2-cyclopropyl-1-fluorobenzene

Comprehensive Overview of 4-bromo-2-cyclopropyl-1-fluorobenzene (CAS No. 1345035-29-1): Properties, Applications, and Industry Insights

4-bromo-2-cyclopropyl-1-fluorobenzene (CAS No. 1345035-29-1) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopropyl ring, a bromine substituent, and a fluorine atom on a benzene backbone, offering versatile reactivity for synthetic applications. Its molecular formula, C₉H₈BrF, and precise steric configuration make it a valuable intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in modern drug discovery.

In recent years, the demand for fluorinated and brominated aromatic compounds has surged, driven by their role in optimizing drug bioavailability and metabolic stability. Searches for "4-bromo-2-cyclopropyl-1-fluorobenzene synthesis" or "CAS 1345035-29-1 applications" reflect growing interest in its utility. The compound’s cyclopropyl moiety is